Cas no 886367-29-9 (4-(3-Chloro-phenyl)-thiazole-2-carboxylic acid)

• Product Name: 4-(3-Chloro-phenyl)-thiazole-2-carboxylic acid
• CAS No: 886367-29-9
• MF: C₁₀H₆ClNO₂S
• MW: 239.678140163422
• CID: 1926684
• PubChem ID: 17390010
• Update Time: 2025-11-02

4-(3-Chloro-phenyl)-thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-chlorophenyl)-1,3-thiazole-2-carboxylic Acid
• 4-(3-CHLORO-PHENYL)-THIAZOLE-2-CARBOXYLIC ACID
• AGN-PC-01GBEX
• MolPort-000-149-484
• BBL021778
• STK894495
• AB41467
• DB-357411
• AKOS005143941
• DTXSID60589604
• AS-39163
• CS-0322087
• 886367-29-9
• 4-(3-CHLOROPHENYL)THIAZOLE-2-CARBOXYLIC ACID
• 4-(3-CHLORO-PHENYL)-THIAZOLE-2-CARBOXYLICACID
• 4-(3-Chloro-phenyl)-thiazole-2-carboxylic acid

• MDL： MFCD07375227
• Inchi： 1S/C10H6ClNO2S/c11-7-3-1-2-6(4-7)8-5-15-9(12-8)10(13)14/h1-5H,(H,13,14)
• InChI Key： AGFVWFNTHIHOLZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CSC(C(=O)O)=N1

Computed Properties

• Exact Mass: 238.98100
• Monoisotopic Mass: 238.9807773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 78.43000
• LogP: 3.16170

Additional information on 4-(3-Chloro-phenyl)-thiazole-2-carboxylic acid

4-(3-Chloro-phenyl)-thiazole-2-carboxylic acid (CAS 886367-29-9): A Versatile Chemical Building Block for Pharmaceutical and Material Science

In the ever-evolving landscape of chemical research, 4-(3-Chloro-phenyl)-thiazole-2-carboxylic acid (CAS 886367-29-9) has emerged as a compound of significant interest to pharmaceutical chemists and material scientists alike. This thiazole carboxylic acid derivative represents a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents targeting inflammation, metabolic disorders, and neurological conditions.

The structural uniqueness of 4-(3-Chloro-phenyl)-thiazole-2-carboxylic acid lies in its combination of a chlorophenyl moiety with a thiazole carboxylic acid functional group. This molecular architecture provides exceptional versatility in drug design, allowing for multiple points of modification that researchers can exploit to fine-tune pharmacological properties. Recent studies in medicinal chemistry have highlighted the importance of such heterocyclic carboxylic acids in developing small molecule inhibitors with improved bioavailability and target specificity.

From a synthetic chemistry perspective, CAS 886367-29-9 serves as a valuable precursor for constructing more complex molecular frameworks. The carboxylic acid group enables straightforward derivatization through amide bond formation or esterification, while the thiazole ring offers opportunities for further functionalization. These characteristics make it particularly valuable in combinatorial chemistry approaches, where rapid generation of molecular diversity is essential for drug discovery programs.

The applications of 4-(3-Chloro-phenyl)-thiazole-2-carboxylic acid extend beyond pharmaceuticals. In material science, this compound has shown promise as a building block for organic electronic materials. The conjugated system of the thiazole-phenyl structure contributes to interesting electronic properties that researchers are exploring for potential use in organic semiconductors and photovoltaic materials. This dual applicability in both life sciences and advanced materials makes it a compound of growing commercial importance.

Quality control and characterization of 4-(3-Chloro-phenyl)-thiazole-2-carboxylic acid typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) ensures purity, while nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide structural confirmation. The compound generally appears as a white to off-white crystalline powder with good stability under standard storage conditions, though proper handling procedures should always be followed in laboratory settings.

Market trends indicate increasing demand for specialized chemical intermediates like CAS 886367-29-9, particularly from contract research organizations and pharmaceutical companies engaged in novel drug development. The growing emphasis on personalized medicine and targeted therapies has driven research into more sophisticated small molecule architectures, where compounds with this structural motif play an important role. Suppliers should note the need for stringent quality standards and comprehensive analytical data to meet the requirements of these discerning customers.

Environmental and safety considerations for 4-(3-Chloro-phenyl)-thiazole-2-carboxylic acid follow standard laboratory chemical protocols. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be worn when handling. Waste disposal should comply with local regulations for organic compounds. Researchers are increasingly interested in green chemistry approaches to synthesizing such intermediates, reflecting the broader industry shift toward sustainable practices.

The future research directions for thiazole carboxylic acid derivatives appear promising. Current investigations explore their potential in addressing antimicrobial resistance, a critical global health challenge. The structural features of 4-(3-Chloro-phenyl)-thiazole-2-carboxylic acid may contribute to developing new classes of antibiotics that circumvent existing resistance mechanisms. Additionally, its application in bioconjugation chemistry offers opportunities for creating targeted drug delivery systems and diagnostic agents.

For researchers sourcing CAS 886367-29-9, several factors should be considered. Reputable suppliers should provide certificates of analysis detailing purity, spectroscopic data, and chromatographic profiles. Batch-to-batch consistency is particularly important for pharmaceutical applications where regulatory compliance is essential. The compound is typically available in research quantities from specialty chemical providers, with custom synthesis options for larger scale requirements.

In conclusion, 4-(3-Chloro-phenyl)-thiazole-2-carboxylic acid represents an important tool in modern chemical research and development. Its versatility as a pharmaceutical intermediate and potential in materials science applications ensure its continued relevance across multiple scientific disciplines. As research into heterocyclic compounds advances and the demand for specialized building blocks grows, this compound will likely maintain its position as a valuable asset in the chemist's toolbox.